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Compound of Interest

Compound Name: Lauryl Sultaine

Cat. No.: B086355

Essential Safety and Handling Guide for Lauryl
Sultaine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for
Lauryl Sultaine (also known as Lauryl Hydroxysultaine), a common surfactant in laboratory
and product development settings. Adherence to these procedures is critical for ensuring a safe
laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Lauryl Sultaine is classified as a substance that can cause serious eye irritation or damage.[1]
[2] While it is generally considered to have low acute toxicity and be a slight skin irritant,
appropriate PPE is mandatory to prevent exposure.[1][3]

Minimum PPE Requirements:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b086355?utm_src=pdf-interest
https://www.benchchem.com/product/b086355?utm_src=pdf-body
https://www.benchchem.com/product/b086355?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.cir-safety.org/sites/default/files/sultan122017TR.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Body Part

Required PPE

Specifications

Eyes/Face

Safety Goggles or Face Shield

Must provide a complete seal
around the eyes or full-face
protection against splashes.
Standard safety glasses are

insufficient.

Skin

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
suitable. Always inspect gloves

for integrity before use.

Lab Coat or Apron

To protect against incidental

skin contact.

Respiratory

Not generally required

Use in a well-ventilated area. If
mists are likely to be
generated, a NIOSH-approved

respirator is necessary.

Quantitative Data

The following table summarizes key quantitative properties of Lauryl Sultaine.

Property

Value

Molecular Formula

C17H37NO4S[4]

Molecular Weight 351.55 g/mol [4]
Appearance Pale yellow, clear liquid[5]
pH 6.0 - 7.0[6]

Boiling Point 350°C (at 101,325 Pa)[4]

Freezing Point

-10.5°C[5]

Water Solubility

680 g/L at 20°C[4]

Density

1.1 g/cm3 at 20°CJ[4]
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Safe Handling and Storage

Operational Plan:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible. Confirm that all required PPE is available and in good condition.

o Ventilation: Work in a well-ventilated area, preferably within a fume hood if there is a
potential for aerosol or mist generation.

» Dispensing: Avoid splashing and direct contact with skin and eyes.

e Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat, drink, or
smoke in the laboratory.[7][8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from strong oxidizing agents, strong acids, and strong bases.[9]

Spill and Disposal Plan

Spill Response:
e Minor Spills:
o Alert others in the area.

o Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., sand,
vermiculite).[10][11]

o Scoop the absorbed material into a suitable, labeled container for disposal.[12]
o Clean the spill area with soap and water.

o Major Spills:
o Evacuate the area immediately.

o Alert your supervisor and institutional safety office.
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o Prevent entry into the affected area.
Disposal Plan:
Lauryl Sultaine is considered harmful to aquatic life.[2][5]

o Waste Collection: Collect all waste material (spill cleanup, contaminated PPE) in a clearly

labeled, sealed container.

» Disposal: Dispose of the waste through a licensed waste disposal company.[5] Do not allow
the substance to enter drains or waterways.[13] Follow all local, state, and federal
regulations for chemical waste disposal.

Experimental Protocols: Toxicity Assessment

The safety of Lauryl Sultaine has been assessed using standardized experimental protocols,
such as those established by the Organisation for Economic Co-operation and Development
(OECD). Below are summaries of key methodologies.

Acute Eye Irritation/Corrosion (Based on OECD Test Guideline 405):

This test evaluates the potential of a substance to cause eye irritation or corrosion.

Test System: Typically conducted using albino rabbits.

e Procedure: A single dose of the test substance is applied to the conjunctival sac of one eye
of the animal. The other eye serves as an untreated control.[14]

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.
Observations include the degree of corneal opacity, iritis, and conjunctival redness and
swelling (chemosis).[2][14]

e Analysis: The severity and reversibility of any ocular lesions are recorded to classify the
substance's irritation potential. To reduce animal testing, a weight-of-the-evidence approach,
including in vitro data, is considered before any in vivo testing is performed.[5] Lauryl
Hydroxysultaine (28% to 32% solution) has been shown to be an irritant in this test.[3]

Acute Dermal Toxicity (Based on OECD Test Guideline 402):
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This method assesses the short-term toxic effects of a substance following dermal application.
o Test System: Commonly uses rats or rabbits.

o Procedure: The test substance is applied uniformly over a shaved area of the animal's skin
(approximately 10% of the body surface). The area is covered with a porous gauze dressing
for a 24-hour exposure period.[13][15]

o Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.
Body weight is recorded weekly.[9][13]

e Analysis: At the end of the observation period, surviving animals are euthanized and a gross
necropsy is performed on all animals. The results help determine the LD50 (the dose at
which 50% of the test animals die) and classify the substance's dermal toxicity.[13]

Visual Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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